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Compound of Interest

Compound Name:
N-(5-Chloro-2-

hydroxyphenyl)acetamide

Cat. No.: B133537 Get Quote

Essential Safety and Handling Guide for N-(5-
Chloro-2-hydroxyphenyl)acetamide
This guide provides crucial safety and logistical information for the handling and disposal of N-
(5-Chloro-2-hydroxyphenyl)acetamide. The following procedures are based on best

practices for handling hazardous chemicals and information from structurally similar

compounds, as a specific Safety Data Sheet (SDS) for this compound is not readily available.

Researchers, scientists, and drug development professionals should always handle this

compound with caution in a well-ventilated laboratory setting.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to minimize exposure and ensure

personal safety. The following table summarizes the recommended PPE for handling N-(5-
Chloro-2-hydroxyphenyl)acetamide in both solid (powder) and solution forms.
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Protection Type Solid Form (Powder) Solution Form
Applicable

Standards

Eye and Face

Protection

Safety glasses with

side shields or

chemical splash

goggles. A face shield

is required when there

is a risk of splashing

or explosion.[1][2]

Chemical splash

goggles. A face shield

should be worn over

safety glasses for

splash hazards.[1]

ANSI Z87.1, EN

166[1][3][4]

Skin Protection

Chemical-resistant

gloves (disposable

nitrile gloves are a

suitable option for

short-term protection).

[1] A lab coat or

chemical-resistant suit

should be worn.[5][6]

Chemical-resistant

gloves (consult

manufacturer's guide

for specific solvent

compatibility).[1] An

impermeable, long-

sleeved lab coat or

gown is required.[7]

ASTM D6978 (for

chemotherapy gloves,

a high standard)[7]

Respiratory Protection

A NIOSH/MSHA or

European Standard

EN 149 approved

respirator is

necessary if handling

outside of a fume

hood or if dust is

generated.[1][3]

Work should be

performed in a

chemical fume hood

to avoid inhalation of

vapors or aerosols. If

not feasible, a

respirator is required.

[1]

29 CFR 1910.134, EN

149[3]

Footwear

Closed-toe, closed-

heel shoes made of a

non-porous material

must be worn.[1]

Closed-toe, closed-

heel shoes made of a

non-porous material

must be worn.[1]

N/A

Operational Plan for Safe Handling and Disposal
A systematic approach to handling N-(5-Chloro-2-hydroxyphenyl)acetamide is essential to

maintain a safe laboratory environment. The following step-by-step plan covers the lifecycle of
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the chemical within a research setting.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Wear appropriate PPE, including gloves and safety glasses, during unpacking.[7]

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials such as strong oxidizing agents, strong acids, and bases.

[3][4]

The storage area should be clearly labeled with the chemical name and hazard information.

2. Engineering Controls:

All handling of N-(5-Chloro-2-hydroxyphenyl)acetamide that may generate dust or

aerosols should be conducted in a certified chemical fume hood.

Ensure that safety showers and eyewash stations are readily accessible and in good working

order.[3][4]

3. Weighing and Preparation of Solutions:

Perform all weighing operations of the powdered compound within a chemical fume hood or

a ventilated balance enclosure to prevent inhalation of fine particles.

Use anti-static tools and equipment to minimize dust generation.

When preparing solutions, slowly add the solid to the solvent to avoid splashing.

4. Experimental Use:

Always wear the recommended PPE as outlined in the table above.

Handle the chemical in a manner that minimizes the creation of dust and aerosols.

Keep containers closed when not in use.
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5. Spill Management:

In case of a spill, evacuate the immediate area if necessary.

For small powder spills, carefully sweep up the material and place it into a sealed container

for disposal.[3][4] Avoid raising dust.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for disposal.

Do not allow the chemical to enter drains or waterways.[8]

Contaminated surfaces should be cleaned thoroughly.

6. Decontamination and Waste Disposal:

All disposable PPE (gloves, etc.) should be discarded as hazardous waste after use or

contamination.

Contaminated lab equipment should be decontaminated before reuse.

Dispose of waste N-(5-Chloro-2-hydroxyphenyl)acetamide and its containers in

accordance with local, state, and federal regulations.[8] Chemical waste should be collected

in properly labeled, sealed containers.

Visual Workflow for Safe Handling
The following diagram illustrates the key steps and decision points for the safe handling and

disposal of N-(5-Chloro-2-hydroxyphenyl)acetamide.
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Caption: Workflow for the safe handling and disposal of N-(5-Chloro-2-
hydroxyphenyl)acetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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